Cas no 34147-56-3 ((4-methylcyclohexyl)methanamine)

(4-methylcyclohexyl)methanamine Properties

Names and Identifiers

• 4-Methyl-cyclohexanemethanamine
• (4-Methylcyclohexyl)methanamine
• 4-Methyl-1-aminomethylcyclohexane
• SCHEMBL1690246
• 34147-56-3
• 4-aminomethyl-1-methylcyclohexane
• SCHEMBL349407
• DTXSID101305276
• EN300-53979
• MFCD11641537
• Z415655100
• CCG-358162
• SCHEMBL8276195
• SCHEMBL717649
• [(1r,4r)-4-methylcyclohexyl]methanamine
• SCHEMBL13354160
• 4-Methylcyclohexanemethanamine
• DB-242080
• trans-(4-methylcyclohexyl)methanamine
• ZMKGMRDHYTYLDH-UHFFFAOYSA-N
• Rel-((1r,4r)-4-methylcyclohexyl)methanamine
• F2163-0027
• AKOS006362531
• 35388-78-4
• ZMKGMRDHYTYLDH-ZKCHVHJHSA-N
• C78152
• (trans-4-methylcyclohexyl)methanamine
• EN300-2982672
• AKOS008129064
• BS-13087
• AKOS006362532
• +Expand

• MDL： MFCD11641537
• InChIKey： ZMKGMRDHYTYLDH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17N/c1-7-2-4-8(6-9)5-3-7/h7-8H,2-6,9H2,1H3
• SMILES： CC1CCC(CC1)CN

Computed Properties

• Exact Mass: 127.13621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.136099547g/mol
• Heavy Atom Count: 9
• Complexity: 72.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02